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The table below summarizes key characteristics of the Kelex 100 copper complex based on industrial

studies, which highlight its inherent stability.

Feature Description

Complex Type Extremely stable chelate complex [1].

Function Selectively extracts copper ions from acidic leach liquors (pH 1-3) [1].

Stripping Reversal of extraction is possible using concentrated sulfuric acid (120-150 g/L) [1].

Loading
Capacity

A 5% (V/V) solution in kerosene has a maximum loading capacity of ~4.0 g/L of
copper [1].

Kinetics Extraction kinetics are reported to be fast [2].

Experimental Insights and Methodologies

While direct stability protocols for drug development are unavailable, experimental data from metallurgical

research provide insight into its behavior.
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Kinetic Analysis: A study modeled the kinetics of Cu²⁺ extraction by Kelex 100 across a heptane-

water interface. The process was monitored in situ using Attenuated Total Internal Reflectance
Spectroscopy (ATR-IR), and the temporal characteristics were accounted for with a diffusion-

reaction model [3] [4]. Rate constants were determined using stopped-flow experiments in a neutral
micelle system [3].

Comparative Performance: Research comparing extractants for copper recovery from ammoniacal
solutions noted that a high concentration (7.5% V/V) of Kelex 100 was required for complete copper

extraction, whereas another reagent, LIX984N, achieved this with only 1% concentration [2]. This
suggests that while Kelex 100 forms a very stable complex, its extraction efficiency under those

specific conditions was lower than modern alternatives.

The following diagram illustrates the general experimental workflow for studying the Kelex 100-copper

complex interaction as described in these kinetic studies.

Study Setup

Create Heptane-Water
Interface System

Introduce Cu²⁺ and Kelex 100

Monitor Reaction In-Situ
with ATR-IR Spectroscopy

Model Temporal Data with
Diffusion-Reaction Model

Determine Rate Constants
via Stopped-Flow (Micelle System)
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Research Context: Copper Complexes in Drug
Development

It is important to distinguish Kelex 100 from the copper complexes being explored in medicine.

Kelex 100 is a commercial reagent specifically designed for industrial hydrometallurgy [1] [5]. Its

application is centered on purifying copper from ore leachates, not for biological use.
Biologically Active Copper Complexes are a distinct class of compounds being researched for their

anti-tumor, antimicrobial, and anti-inflammatory properties [6] [7] [8]. A key challenge in this field is
that many promising copper complexes have low stability in biological media or suboptimal

lipophilicity, which has prevented their widespread clinical adoption [6].

How to Proceed with Your Research

Given the gap in the current search results, I suggest the following steps to find the specialized information

you need:

Refine Your Search Strategy: Use academic databases like PubMed, Scopus, or Web of Science

with more specific terms such as "Cu(II) complex stability in plasma," "bioavailability of copper
chelates," or "kinetic stability of metallodrugs."

Explore Related Complexes: Investigate the stability studies of copper complexes that have entered
clinical trials, such as those in the Casiopeínas family or Cu(atsm) [8]. Their research data will be

more relevant to the pharmaceutical context.
Consult Pharmaceutical Literature: Look into research on metal-based drug development and the

specific hurdles of achieving sufficient in vivo stability for copper complexes [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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